Cas no 4889-83-2 (Bicyclo[3.1.1]hept-2-ene,3)

Bicyclo[3.1.1]hept-2-ene,3 structure
Bicyclo[3.1.1]hept-2-ene,3 structure
Product Name:Bicyclo[3.1.1]hept-2-ene,3
CAS No:4889-83-2
MF:C10H16
MW:136.234043121338
CID:884429
PubChem ID:107349
Update Time:2025-04-19

Bicyclo[3.1.1]hept-2-ene,3 Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]hept-2-ene,3
    • BICYCLO[3.1.1]HEPT-2-ENE,3,6,
    • 3,6,6-Trimethyl-2-norpinene
    • 3-Methyl-2-apopinene
    • Inchi: 1S/C10H16/c1-7-4-8-6-9(5-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
    • InChI Key: ZJUDTXCEVUJEOX-UHFFFAOYSA-N
    • SMILES: C1(C)(C)C2C=C(C)CC1C2

Computed Properties

  • Exact Mass: 136.125
  • Monoisotopic Mass: 136.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.879
  • Boiling Point: 157.9°C at 760 mmHg
  • Flash Point: 35.5°C
  • Refractive Index: 1.479

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